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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

the compound 3-Bromo-4-methoxybenzaldehyde, a key intermediate in various synthetic

applications. This document presents its nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data, along with detailed experimental protocols for data acquisition.

Core Spectroscopic Data
The following sections summarize the key spectroscopic data for 3-Bromo-4-
methoxybenzaldehyde, presented in a clear and structured format for easy reference and

comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound.

Table 1: ¹H NMR Spectroscopic Data for 3-Bromo-4-methoxybenzaldehyde
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.84 Singlet 1H Aldehyde (-CHO)

8.05 Doublet 1H Ar-H

7.75 Doublet of doublets 1H Ar-H

7.17 Doublet 1H Ar-H

3.97 Singlet 3H Methoxy (-OCH₃)

Table 2: ¹³C NMR Spectroscopic Data for 3-Bromo-4-methoxybenzaldehyde

Chemical Shift (δ) ppm Assignment

189.8 Aldehyde Carbonyl (C=O)

160.7 Aromatic C-O

134.1 Aromatic C-H

131.2 Aromatic C-H

128.5 Aromatic C-CHO

111.8 Aromatic C-Br

111.3 Aromatic C-H

56.6 Methoxy Carbon (-OCH₃)

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[1]

Table 3: IR Absorption Bands for 3-Bromo-4-methoxybenzaldehyde
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Wavenumber (cm⁻¹) Intensity Assignment

2925 Medium C-H Stretch (aromatic)

2850 Medium C-H Stretch (aldehyde)

1685 Strong C=O Stretch (aldehyde)

1580 Strong C=C Stretch (aromatic)

1270 Strong C-O Stretch (ether)

1020 Medium C-O Stretch (ether)

810 Strong
C-H Bend (aromatic, out-of-

plane)

650 Medium C-Br Stretch

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions,

providing information about the molecular weight and fragmentation pattern of a compound.[2]

Table 4: Mass Spectrometry Data for 3-Bromo-4-methoxybenzaldehyde

m/z Relative Intensity (%) Assignment

214/216 100/98 Molecular Ion [M]⁺ / [M+2]⁺

213/215 95/93 [M-H]⁺

185/187 30/29 [M-CHO]⁺

144 25 [M-Br]⁺

116 40 [M-Br-CO]⁺

77 35 [C₆H₅]⁺

Experimental Protocols
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The following are generalized protocols for the acquisition of the spectroscopic data presented

above. Instrument-specific parameters may require optimization.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 3-Bromo-4-methoxybenzaldehyde
in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).[3]

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the ¹H and ¹³C NMR

spectra on a 400 MHz (or higher) NMR spectrometer. For ¹³C NMR, a proton-decoupled

spectrum is typically obtained to simplify the spectrum to single lines for each unique carbon

atom.

IR Spectroscopy
Sample Preparation: For solid samples, the thin solid film method is often preferred.[4]

Dissolve a small amount of 3-Bromo-4-methoxybenzaldehyde in a volatile solvent like

methylene chloride.[4]

Film Deposition: Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow

the solvent to evaporate, leaving a thin film of the compound on the plate.[4]

Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer and

acquire the spectrum. The background spectrum of the clean salt plate should be subtracted

from the sample spectrum.

Mass Spectrometry
Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-

MS). For volatile compounds like 3-Bromo-4-methoxybenzaldehyde, GC-MS is a common

method.

Ionization: Electron Ionization (EI) is a standard method for generating ions of small organic

molecules.[5] In this process, high-energy electrons bombard the sample molecules, causing
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them to lose an electron and form a molecular ion.[5]

Mass Analysis: The generated ions are then accelerated and separated based on their

mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

[6]

Detection: An electron multiplier or other detector measures the abundance of each ion, and

the data is plotted as a mass spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like 3-Bromo-4-methoxybenzaldehyde.
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Structural Elucidation
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Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of Organic Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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